ethyl 4-{[(1-oxido-3-pyridinyl)carbonyl]amino}benzoate

• IUPAC Name: ethyl 4-[(1-oxidopyridin-1-ium-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C15H14N2O4/c1-2-21-15(19)11-5-7-13(8-6-11)16-14(18)12-4-3-9-17(20)10-12/h3-10H,2H2,1H3,(H,16,18)
• InChI Key: UADRFVNGJFONHK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C[N+](=CC=C2)[O-]
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol
• Solubility: >42.9 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl 4-{[(1-oxido-3-pyridinyl)carbonyl]amino}benzoate, also known as EPPB, is a chemical compound that has been the subject of extensive scientific research. It is a potent inhibitor of the enzyme protein tyrosine phosphatase 1B (PTP1B), which plays a crucial role in regulating insulin signaling and glucose homeostasis. In recent years, EPPB has gained attention as a potential therapeutic agent for the treatment of type 2 diabetes and other metabolic disorders.

Mechanism of Action

Ethyl 4-{[(1-oxido-3-pyridinyl)carbonyl]amino}benzoate exerts its effects by inhibiting the activity of PTP1B, which is a negative regulator of insulin signaling. By inhibiting PTP1B, this compound enhances insulin signaling and improves glucose uptake in insulin-sensitive tissues such as muscle and adipose tissue. In addition, this compound has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating energy metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its effects on insulin signaling and glucose uptake, this compound has been shown to reduce inflammation and oxidative stress in animal models of metabolic disorders. It has also been shown to improve lipid metabolism and reduce triglyceride levels in the liver.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-{[(1-oxido-3-pyridinyl)carbonyl]amino}benzoate in lab experiments is its specificity for PTP1B. This allows researchers to study the effects of PTP1B inhibition without interfering with other signaling pathways. However, one limitation of using this compound is its relatively low potency compared to other PTP1B inhibitors. This can make it difficult to achieve the desired level of inhibition in some experiments.

Future Directions

There are several potential future directions for research on ethyl 4-{[(1-oxido-3-pyridinyl)carbonyl]amino}benzoate. One area of interest is the development of more potent and selective PTP1B inhibitors based on the structure of this compound. Another area of interest is the investigation of the effects of this compound on other signaling pathways and metabolic processes. Finally, there is interest in exploring the potential therapeutic applications of this compound in human clinical trials.

Scientific Research Applications

Ethyl 4-{[(1-oxido-3-pyridinyl)carbonyl]amino}benzoate has been extensively studied for its potential therapeutic applications. It has been shown to improve insulin sensitivity and glucose tolerance in animal models of type 2 diabetes. In addition, this compound has been shown to have anti-inflammatory properties and to protect against diet-induced obesity. These findings suggest that this compound may be a promising therapeutic agent for the treatment of metabolic disorders.